![molecular formula C24H23N3O2 B5064069 1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine](/img/structure/B5064069.png)
1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine
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Overview
Description
1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine, also known as FNPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry. FNPP is a piperazine derivative that is synthesized through a multi-step process that involves the reaction of fluorenylmethyl chloride with 4-nitrophenylpiperazine.
Mechanism of Action
The mechanism of action of 1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine is primarily through its interaction with serotonin receptors. This compound has been shown to act as a partial agonist of the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been shown to act as an antagonist of the 5-HT2A receptor, which is involved in the regulation of perception, cognition, and consciousness. The exact mechanism of action of this compound is still being studied, but it is believed to involve the modulation of serotonin signaling pathways in the brain.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety-like behavior and increase exploratory behavior. This compound has also been shown to have antidepressant-like effects in animal models of depression. This compound has been shown to increase the levels of serotonin and its metabolites in the brain, which may contribute to its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has high affinity for serotonin receptors. However, this compound also has some limitations. It is not very water-soluble, which can make it difficult to administer in certain experiments. This compound also has limited selectivity for serotonin receptors, which can make it difficult to study the specific effects of serotonin signaling pathways.
Future Directions
There are several future directions for research on 1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine. One area of research is the development of more selective serotonin receptor ligands based on the structure of this compound. Another area of research is the investigation of the molecular mechanisms of serotonin signaling pathways in the brain. Further studies are needed to determine the optimal dosage and administration of this compound for therapeutic applications. Finally, the potential applications of this compound in other fields such as neuroscience and pharmacology should be explored.
Synthesis Methods
1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine is synthesized through a multi-step process that involves the reaction of fluorenylmethyl chloride with 4-nitrophenylpiperazine. The first step involves the preparation of fluorenylmethyl chloride by reacting fluorene with thionyl chloride. The second step involves the reaction of fluorenylmethyl chloride with 4-nitrophenylpiperazine in the presence of a base such as potassium carbonate. The resulting product is this compound, which can be purified through recrystallization.
Scientific Research Applications
1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine has shown potential applications in various fields of scientific research. In pharmacology, this compound has been studied as a potential drug candidate for the treatment of neurological disorders such as depression and anxiety. This compound has been shown to act as a serotonin receptor agonist, which may contribute to its anxiolytic and antidepressant effects. In biochemistry, this compound has been used as a tool to study the structure and function of serotonin receptors. This compound has been shown to bind to the 5-HT1A receptor with high affinity, which may help elucidate the molecular mechanisms of serotonin signaling.
properties
IUPAC Name |
1-(9H-fluoren-2-ylmethyl)-4-(4-nitrophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O2/c28-27(29)22-8-6-21(7-9-22)26-13-11-25(12-14-26)17-18-5-10-24-20(15-18)16-19-3-1-2-4-23(19)24/h1-10,15H,11-14,16-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKVSTNRYVYWUDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC3=C(C=C2)C4=CC=CC=C4C3)C5=CC=C(C=C5)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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